Pregnane steroids

Pregnane steroids are a class of steroid hormones that share a common chemical structure characterized by the presence of a methyl group at position 17α and a ketone group at position 4. These molecules are derived from the cholesterol backbone through specific enzymatic modifications. Pregnane steroids play crucial roles in various physiological processes, including reproductive functions, metabolic regulation, and immune responses. One of the most well-known preganane steroids is dehydroepiandrosterone (DHEA), which serves as a precursor to both estrogens and androgens. Another important example is 17α-hydroxyprogesterone, which is involved in the synthesis of glucocorticoids and mineralocorticoids. These steroids are widely studied for their potential therapeutic applications, such as alleviating menopausal symptoms, improving cognitive function, and managing certain endocrine disorders. Additionally, they are used in research to understand hormonal pathways and develop treatments for hormone-related diseases.